Cas no 113258-92-7 (Benzoyl chloride, 2-iodo-4,5-dimethoxy-)

• Product Name: Benzoyl chloride, 2-iodo-4,5-dimethoxy-
• CAS No: 113258-92-7
• MF: C₉H₈ClIO₃
• MW: 326.515494346619
• CID: 1201373
• PubChem ID: 11023873
• Update Time: 2025-04-20

Benzoyl chloride, 2-iodo-4,5-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 2-iodo-4,5-dimethoxy-
• 2-iodo-4,5-dimethoxybenzoyl chloride
• DTXSID40452327
• SCHEMBL9348910
• 113258-92-7

• Inchi： 1S/C9H8ClIO3/c1-13-7-3-5(9(10)12)6(11)4-8(7)14-2/h3-4H,1-2H3
• InChI Key： MMKOKTKTGNXIKS-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C=C1C(=O)Cl)OC)OC

Computed Properties

• Exact Mass: 242.0579
• Monoisotopic Mass: 325.92067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 52.6